Cas no 2034289-70-6 (1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 2034289-70-6
• MF: C₁₉H₂₀ClN₅O
• MW: 369.848002433777
• CID: 6278037
• PubChem ID: 119102850
• Update Time: 2025-05-20

1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
• 2034289-70-6
• 1-[(4-chlorophenyl)methyl]-3-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]urea
• 1-(4-chlorobenzyl)-3-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)urea
• AKOS026695194
• F6525-2646

• Inchi： 1S/C19H20ClN5O/c1-14-11-18(16-3-2-8-21-13-16)24-25(14)10-9-22-19(26)23-12-15-4-6-17(20)7-5-15/h2-8,11,13H,9-10,12H2,1H3,(H2,22,23,26)
• InChI Key： CPJSFCJFUAYPOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCCN1C(C)=CC(C2C=NC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 369.1356380g/mol
• Monoisotopic Mass: 369.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea

1-(4-Chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea: A Comprehensive Overview

The compound 1-(4-chlorophenyl)methyl-3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 2034289706) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and promising applications in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of 1-(4-chlorophenyl)methyl is a key feature of this compound, contributing to its stability and reactivity. The presence of a pyridin-3-yl group enhances its electronic properties, making it suitable for various chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, particularly through the use of microwave-assisted techniques, which have significantly improved reaction yields and efficiency.

Biological Activity and Applications

Research into the biological activity of 1-(4-chlorophenyl)methyl has revealed its potential as an anti-inflammatory agent. The compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to modulate cellular signaling pathways has made it a candidate for anticancer drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-(4-chlorophenyl)methyl with various protein targets. These studies suggest that the compound could serve as a lead molecule for designing novel therapeutic agents.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 1-(4-chlorophenyl)methyl is crucial. Studies have shown that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic ecosystems.

From a safety perspective, handling 1-(4-chlorophenyl)methyl requires adherence to standard laboratory protocols. Its low toxicity profile makes it suitable for use in pharmaceutical applications, provided proper precautions are taken during synthesis and storage.

Future Directions and Research Opportunities

The future of 1-(4-chlorophenyl)methyl lies in exploring its potential as a building block for more complex molecules. Researchers are currently investigating its role in supramolecular chemistry, where it could serve as a versatile ligand for constructing functional materials.

In conclusion, 1-(4-chlorophenyl)methyl, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. As new findings emerge, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.